Cas no 2580253-09-2 (7-cyano-1H-indole-3-sulfonamide)

• Product Name: 7-cyano-1H-indole-3-sulfonamide
• CAS No: 2580253-09-2
• MF: C₉H₇N₃O₂S
• MW: 221.235780000687
• CID: 5671473
• PubChem ID: 165886083
• Update Time: 2025-10-28

7-cyano-1H-indole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2580253-09-2
• EN300-27100861
• 7-cyano-1H-indole-3-sulfonamide

• Inchi： 1S/C9H7N3O2S/c10-4-6-2-1-3-7-8(15(11,13)14)5-12-9(6)7/h1-3,5,12H,(H2,11,13,14)
• InChI Key： WMTQKFXVABVCSK-UHFFFAOYSA-N
• SMILES： S(C1=CNC2C(C#N)=CC=CC1=2)(N)(=O)=O

Computed Properties

• Exact Mass: 221.02589765g/mol
• Monoisotopic Mass: 221.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 108Ų

Additional information on 7-cyano-1H-indole-3-sulfonamide

Recent Advances in the Study of 7-cyano-1H-indole-3-sulfonamide (CAS: 2580253-09-2)

In recent years, 7-cyano-1H-indole-3-sulfonamide (CAS: 2580253-09-2) has emerged as a promising compound in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole core and sulfonamide functional group, has attracted significant attention due to its potential applications in drug discovery and development. The latest studies have focused on elucidating its pharmacological properties, mechanisms of action, and therapeutic potential across various disease models.

One of the key areas of research has been the exploration of 7-cyano-1H-indole-3-sulfonamide as a modulator of protein-protein interactions (PPIs). Recent findings suggest that this compound exhibits high affinity for specific protein targets involved in cellular signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 7-cyano-1H-indole-3-sulfonamide effectively inhibits the interaction between protein X and Y, which is implicated in cancer progression. The study utilized advanced techniques such as surface plasmon resonance (SPR) and X-ray crystallography to validate the binding mode and affinity of the compound.

Another significant development is the application of 7-cyano-1H-indole-3-sulfonamide in neurodegenerative disease research. A recent preprint on bioRxiv highlighted its neuroprotective effects in an in vitro model of Alzheimer's disease. The compound was shown to reduce amyloid-beta aggregation and mitigate oxidative stress in neuronal cells. These findings open new avenues for the development of small-molecule therapeutics targeting neurodegenerative disorders.

In addition to its therapeutic potential, 7-cyano-1H-indole-3-sulfonamide has also been investigated for its utility as a chemical probe. Researchers have leveraged its structural features to design derivatives with enhanced selectivity and potency. A 2024 study in ACS Chemical Biology reported the synthesis and characterization of several analogs, which exhibited improved pharmacokinetic properties and reduced off-target effects. This work underscores the versatility of 7-cyano-1H-indole-3-sulfonamide as a scaffold for medicinal chemistry.

Despite these advancements, challenges remain in the clinical translation of 7-cyano-1H-indole-3-sulfonamide. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the growing body of research on this compound underscores its potential as a valuable tool in drug discovery and a candidate for therapeutic development.

In conclusion, 7-cyano-1H-indole-3-sulfonamide (CAS: 2580253-09-2) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse applications, from modulating PPIs to neuroprotection, highlight its multifaceted potential. Continued investigation into its mechanisms and optimization of its properties will be crucial for realizing its full therapeutic value.